Cas no 2228718-32-7 (1-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228718-32-7
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6212776
• PubChem ID: 165625202
• Update Time: 2025-06-11

1-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• 2228718-32-7
• EN300-1772236

• Inchi： 1S/C12H15F2NO/c1-11(2)6-12(11,15)10-8(13)4-7(16-3)5-9(10)14/h4-5H,6,15H2,1-3H3
• InChI Key： YJLJPHHEYFTYBR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1(CC1(C)C)N)F)OC

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228718-32-7)

The compound 1-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228718-32-7) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. With its distinctive cyclopropane core and difluoromethoxy substituents, this compound exhibits remarkable potential in various applications, ranging from medicinal chemistry to agrochemical development. Its molecular formula, C₁₂H₁₅F₂NO, highlights its compact yet functionalized architecture, making it a subject of interest for researchers exploring novel bioactive molecules.

One of the key features of 1-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is its sterically hindered amine group, which plays a critical role in its reactivity and interaction with biological targets. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring enhances the compound's metabolic stability and lipophilicity, traits highly sought after in drug discovery. This aligns with current trends in pharmaceutical research, where fluorinated compounds are increasingly prioritized due to their improved pharmacokinetic properties. Researchers are particularly intrigued by its potential as a building block for the synthesis of more complex molecules, such as enzyme inhibitors or receptor modulators.

In recent years, the demand for highly functionalized small molecules like 1-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine has surged, driven by advancements in precision medicine and targeted therapy. The compound's ability to serve as a scaffold for drug design has been explored in studies focusing on central nervous system (CNS) disorders and inflammatory diseases, areas where fluorinated amines have shown promising activity. Additionally, its low molecular weight and rigid structure make it an attractive candidate for fragment-based drug discovery, a strategy gaining traction in the pharmaceutical industry.

From a synthetic chemistry perspective, the preparation of 1-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine involves multi-step reactions, including cyclopropanation and selective fluorination. These processes require careful optimization to achieve high yields and purity, a topic frequently discussed in academic forums and patent literature. The compound's CAS No. 2228718-32-7 serves as a unique identifier, enabling researchers to track its applications and derivatives across databases. Its inclusion in commercial catalogs has further facilitated its adoption in laboratories worldwide.

Beyond pharmaceuticals, 1-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine has potential applications in material science, particularly in the development of advanced polymers and liquid crystals. The electron-withdrawing effects of the fluorine atoms can influence the electronic properties of materials, making it a valuable component in optoelectronic devices. This versatility underscores the compound's relevance in interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

Environmental and sustainability considerations are also shaping the discourse around compounds like 1-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine. Researchers are investigating green synthesis methods to minimize waste and energy consumption during its production. Such efforts align with global initiatives to promote eco-friendly chemistry, a topic increasingly highlighted in scientific publications and industry reports.

In summary, 1-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228718-32-7) represents a compelling case study in modern chemical innovation. Its multifunctional design, combined with its applicability across diverse fields, positions it as a molecule of enduring interest. As research continues to uncover new uses and synthetic pathways, this compound is poised to remain at the forefront of scientific exploration, addressing both current challenges and future opportunities in chemistry and beyond.